6-Chloro-1-(3,5-difluorophenyl)-1H-indole-3-carboxylic acid

• CAS No.: 921195-18-8
• Molecular Formula: C15H8ClF2NO2
• Molecular Weight: 307.68 g/mol
• IUPAC Name: 6-chloro-1-(3,5-difluorophenyl)indole-3-carboxylic acid
• InChI: InChI=1S/C15H8ClF2NO2/c16-8-1-2-12-13(15(20)21)7-19(14(12)3-8)11-5-9(17)4-10(18)6-11/h1-7H,(H,20,21)
• InChI Key: KKRBWHAAOVNVQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)N(C=C2C(=O)O)C3=CC(=CC(=C3)F)F

Description

6-Chloro-1-(3,5-difluorophenyl)-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C15H8ClF2NO2 and its molecular weight is 307.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1-[6-chloro-1-(3,5-difluoro-phenyl)-1H-indol-3-yl]-2,2,2-trifluoro-ethanone in 3N aqueous NaOH was stirred at 70° C. for 48 h. After washing with CH2Cl2, the aqueous phase was acidified to pH 1 and extracted with CH2Cl2. Concentration in vacuo gave the title compound in 70% yield.